Pyraclonil Pyraclonil Pyraclonil is an organochlorine compound, a nitrile, a terminal acetylenic compound and a biaryl. It has a role as an EC 1.3.3.4 (protoporphyrinogen oxidase) inhibitor, an agrochemical and a herbicide.
Brand Name: Vulcanchem
CAS No.: 158353-15-2
VCID: VC0540683
InChI: InChI=1S/C15H15ClN6/c1-3-7-20(2)15-11(9-17)10-18-22(15)14-13(16)12-6-4-5-8-21(12)19-14/h1,10H,4-8H2,2H3
SMILES: CN(CC#C)C1=C(C=NN1C2=NN3CCCCC3=C2Cl)C#N
Molecular Formula: C15H15ClN6
Molecular Weight: 314.77 g/mol

Pyraclonil

CAS No.: 158353-15-2

Inhibitors

VCID: VC0540683

Molecular Formula: C15H15ClN6

Molecular Weight: 314.77 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

Pyraclonil - 158353-15-2

CAS No. 158353-15-2
Product Name Pyraclonil
Molecular Formula C15H15ClN6
Molecular Weight 314.77 g/mol
IUPAC Name 1-(3-chloro-4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-2-yl)-5-[methyl(prop-2-ynyl)amino]pyrazole-4-carbonitrile
Standard InChI InChI=1S/C15H15ClN6/c1-3-7-20(2)15-11(9-17)10-18-22(15)14-13(16)12-6-4-5-8-21(12)19-14/h1,10H,4-8H2,2H3
Standard InChIKey IHHMUBRVTJMLQO-UHFFFAOYSA-N
SMILES CN(CC#C)C1=C(C=NN1C2=NN3CCCCC3=C2Cl)C#N
Canonical SMILES CN(CC#C)C1=C(C=NN1C2=NN3CCCCC3=C2Cl)C#N
Appearance Solid powder
Description Pyraclonil is an organochlorine compound, a nitrile, a terminal acetylenic compound and a biaryl. It has a role as an EC 1.3.3.4 (protoporphyrinogen oxidase) inhibitor, an agrochemical and a herbicide.
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life >3 years if stored properly
Solubility Soluble in DMSO
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms Pyraclonil;
Reference 1: Deng W, Yang Q, Chen Y, Yang M, Xia Z, Zhu J, Chen Y, Cai J, Yuan S. Cyhalofop-butyl and Glyphosate Multiple-Herbicide Resistance Evolved in an Eleusine indica Population Collected in Chinese Direct-Seeding Rice. J Agric Food Chem. 2020 Mar 4;68(9):2623-2630. doi: 10.1021/acs.jafc.9b07342. Epub 2020 Feb 25. PMID: 32058714.
2: Sudo M, Goto Y, Iwama K, Hida Y. Herbicide discharge from rice paddy fields by surface runoff and percolation flow: A case study in paddy fields in the Lake Biwa basin, Japan. J Pestic Sci. 2018 Feb 28;43(1):24-32. doi: 10.1584/jpestics.D17-061. PMID: 30363114; PMCID: PMC6140652.
PubChem Compound 11563984
Last Modified Nov 11 2021
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